Cas no 1807067-82-8 (Ethyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate)

• Product name: Ethyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate
• CAS No: 1807067-82-8
• MF: C₁₁H₉F₂N₃O₄
• MW: 285.203669309616
• CID: 4878705

Ethyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate

• Inchi： 1S/C11H9F2N3O4/c1-2-20-9(17)4-7-6(5-14)3-8(16(18)19)15-10(7)11(12)13/h3,11H,2,4H2,1H3
• InChI Key： OZNKCSCJRYVQAP-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C=C([N+](=O)[O-])N=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 1.5
• Topological Polar Surface Area: 109

Additional information on Ethyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate

Ethyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate (CAS No. 1807067-82-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate (CAS No. 1807067-82-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by its pyridine core substituted with a cyano group, a difluoromethyl group, and a nitro group, as well as an acetylated ester moiety, presents a rich scaffold for medicinal chemists to explore.

The< strong>name long tail keyword of this compound, Ethyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate, encapsulates its unique chemical structure. The presence of the cyano group (–CN) at the 4-position of the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The difluoromethyl group (–CF₂) introduces electron-withdrawing effects and can influence the electronic properties of the molecule, which is crucial for optimizing pharmacokinetic profiles. Additionally, the nitro group (–NO₂) at the 6-position further contributes to the compound's reactivity and can be used for further functionalization through reduction or nucleophilic substitution reactions.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their prevalence in biologically active molecules. Pyridine derivatives, in particular, have been extensively studied for their potential as pharmacophores in various therapeutic areas. Ethyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate stands out as a promising candidate for further exploration due to its structural complexity and functional diversity.

One of the most compelling aspects of Ethyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate is its utility as a building block in the synthesis of more complex pharmaceuticals. The acetylated ester group (–COOEt) at the 3-position of the pyridine ring can be readily hydrolyzed or transesterified, allowing for easy modification of the molecule's structure. This flexibility makes it an attractive intermediate for medicinal chemists who are tasked with designing novel drug candidates.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The< strong>difluoromethyl group in Ethyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate is particularly noteworthy, as it has been shown to improve metabolic stability and binding affinity in various drug molecules. For instance, fluorinated compounds have been successfully incorporated into kinase inhibitors and antiviral agents, where they play a critical role in enhancing drug efficacy.

The< strong>cyano group in this compound also offers significant synthetic utility. It can be converted into other functional groups such as carboxylic acids or amides through various chemical transformations. This reactivity makes Ethyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate a valuable starting point for synthesizing a wide range of pharmacologically relevant molecules.

The< strong>nitro group at the 6-position of the pyridine ring adds another layer of functionality to this compound. Nitro groups are well-known for their ability to serve as versatile handles in organic synthesis. They can be reduced to amino groups, which are essential pharmacophores in many drugs, or they can undergo nucleophilic aromatic substitution reactions to introduce other substituents into the molecule.

In conclusion, Ethyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate (CAS No. 1807067-82-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing novel drug candidates targeting various therapeutic areas. As research continues to uncover new applications for fluorinated and nitro-substituted heterocyclic compounds, Ethyl 4-cyano-2-(difluoromethyl)-6-nitropyridine-3-acetate is poised to play a crucial role in shaping the future of drug discovery.